Cas no 41864-45-3 (4,5-Dimethoxy-2-methylaniline)

• Product Name: 4,5-Dimethoxy-2-methylaniline
• CAS No: 41864-45-3
• Molecular Formula: C₉H₁₃NO₂
• Molecular Weight: 167.20502
• MDL: MFCD00130067
• CID: 331401
• PubChem ID: 266585

4,5-Dimethoxy-2-methylaniline Properties

Names and Identifiers

• 4,5-Dimethoxy-2-methylaniline
• 4,5-dimethoxy-2-methylbenzenamine
• 4,5-DIMETHOXY-2-METHYL-PHENYLAMINE
• Benzenamine,4,5-dimethoxy-2-methyl-
• 2-Methyl-4,5-dimethoxyaniline
• NSC 105305
• NCIOpen2_002073
• HMS1409E07
• O11127
• SY067764
• AKOS000116455
• 4,5-Dimethoxy-2-methylaniline #
• A19806
• NSC-105305
• 4,5-dimethoxy-2-methyl-aniline
• 41864-45-3
• CS-0112986
• 3,4-Dimethoxy-6-amino toluene
• EN300-34110
• DTXSID30295745
• AM61965
• AS-50162
• Benzenamine, 4,5-dimethoxy-2-methyl-
• MFCD00130067
• 3.4-Dimethoxy-6-aminotoluol
• AC-3738
• Enamine_005375
• NSC105305
• SCHEMBL1225409
• FT-0639744
• DB-050814

• MDL： MFCD00130067
• InChIKey： BLAYBVPASDNLJM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13NO2/c1-6-4-8(11-2)9(12-3)5-7(6)10/h4-5H,10H2,1-3H3
• SMILES： CC1=CC(=C(C=C1N)OC)OC

Computed Properties

• Exact Mass: 167.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.095
• Heavy Atom Count: 12
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• LogP: 2.17560
• PSA: 44.48000
• Refractive Index: 1.536
• Boiling Point: 283.7°Cat760mmHg
• Melting Point: 109-109.5 ºC
• Flash Point: 136.2°C
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• Density: 1.071±0.06 g/cm3 (20 ºC 760 Torr),

4,5-Dimethoxy-2-methylaniline Security Information

• Safety Instruction： S26; S36/37/39; S22
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：IRRITANT, IRRITANT-HARMFUL

4,5-Dimethoxy-2-methylaniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%